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Compound of Interest

Compound Name: NMB-1

Cat. No.: B15598482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NMB-1 is a conopeptide analogue that selectively inhibits sustained mechanically activated

currents in sensory neurons, presenting a valuable tool for research in hearing and pressure-

evoked pain.[1] Proper reconstitution and handling of lyophilized NMB-1 are critical to ensure

its stability, efficacy, and the reproducibility of experimental results. These application notes

provide detailed protocols for the reconstitution, handling, and storage of lyophilized NMB-1,

along with relevant safety information and a summary of its associated signaling pathways.

Product Information
Product Name NMB-1

Description A lyophilized conopeptide analogue.

Appearance
Typically a low-density, large-volume white

powder or colorless, transparent crystals.[2]

Primary Application

Research on hearing and pressure-evoked pain

by selectively inhibiting sustained mechanically

activated currents in sensory neurons.
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The chemical, physical, and toxicological properties of NMB-1 have not been fully investigated.

[3] Therefore, it should be handled with due caution by technically qualified individuals.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling NMB-1.

Handling: Avoid inhalation of the lyophilized powder and prevent contact with skin and eyes.

Do not ingest.

Disposal: Dispose of waste materials according to institutional and local regulations. Do not

release into the environment.

Reconstitution and Handling
Proper reconstitution is essential for maintaining the biological activity of NMB-1. The following

is a generalized protocol based on best practices for handling lyophilized peptides.[3][4][5]
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Parameter Recommendation Source

Storage of Lyophilized Peptide

Long-term: -20°C or -80°C in a

dry, dark place. Short-term:

4°C in a dry, dark place.

[2][3]

Storage of Peptide Solution

-20°C or colder in sterile,

airtight aliquots. Avoid

repeated freeze-thaw cycles.

[4][5]

Recommended Solvents

Start with sterile distilled water.

If solubility is an issue,

progress to 0.1% acetic acid

(for basic peptides) or 0.1%

ammonium hydroxide (for

acidic peptides). For very

hydrophobic peptides, a small

amount of DMSO may be

used, followed by dilution with

an aqueous buffer.

[4]

Solution pH

For storage, a slightly acidic

pH of 5-6 is recommended for

peptide solutions.[2][4]

Warming Procedure

Allow the vial to warm to room

temperature before opening to

prevent condensation.

[3]

Experimental Protocol: Reconstitution of Lyophilized
NMB-1
This protocol provides a step-by-step guide for reconstituting lyophilized NMB-1.

Materials:

Vial of lyophilized NMB-1

Sterile, high-purity water (e.g., WFI or HPLC-grade)
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Alternative solvents (0.1% acetic acid, 0.1% ammonium hydroxide, DMSO) if needed

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Centrifuge

Procedure:

Equilibrate Vial: Remove the vial of lyophilized NMB-1 from cold storage and allow it to

equilibrate to room temperature for at least 20-30 minutes before opening. This prevents

moisture condensation inside the vial.[3]

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully open the vial and add the desired volume of sterile water to

achieve the target concentration. Direct the solvent down the side of the vial to gently wet the

powder.

Dissolution: Gently swirl or rock the vial to dissolve the peptide. If the peptide does not

readily dissolve, the following steps can be taken:

Sonication: A brief period of sonication may aid in dissolution.

Alternative Solvents: If the peptide remains insoluble, test the solubility of a small aliquot in

0.1% acetic acid (if the peptide is basic) or 0.1% ammonium hydroxide (if the peptide is

acidic). For highly hydrophobic peptides, a minimal amount of DMSO can be used to

initially dissolve the peptide, followed by slow, dropwise addition of sterile water or buffer

to the desired concentration.[4]

Aliquotting: Once the peptide is fully dissolved, it is highly recommended to aliquot the

solution into single-use, sterile, low-protein-binding microcentrifuge tubes. This will minimize

waste and prevent degradation from repeated freeze-thaw cycles.[5]
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Storage: Store the aliquots at -20°C or colder. For long-term storage, -80°C is preferable.[2]

Avoid using frost-free freezers due to temperature fluctuations.

Visualizations
Experimental Workflow: NMB-1 Reconstitution
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Caption: Workflow for the reconstitution of lyophilized NMB-1.
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NMB-Associated Signaling Pathway: NF-κB Activation
While the specific signaling pathways of the NMB-1 analogue are not fully elucidated,

Neuromedin B (NMB) has been shown to regulate the NF-κB signaling pathway. This pathway

is crucial in processes such as inflammation and cell proliferation.
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Caption: NMB-mediated activation of the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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